Cas no 91459-04-0 (Ethanone, 1-phenyl-2-(5-phenyl-2-pyrimidinyl)-)

• Product Name: Ethanone, 1-phenyl-2-(5-phenyl-2-pyrimidinyl)-
• CAS No: 91459-04-0
• MF: C₁₈H₁₄N₂O
• MW: 274.316564083099
• CID: 2813949
• PubChem ID: 796124
• Update Time: 2025-04-21

Ethanone, 1-phenyl-2-(5-phenyl-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• HMS1580D02
• 2-phenacyl-5-phenylpyrimidine
• Oprea1_682237
• DTXCID60306358
• 1-phenyl-2-(5-phenyl-2-pyrimidinyl)ethanone
• Cambridge id 5339932
• AB00081399-01
• DTXSID90355298
• 91459-04-0
• SR-01000205621-1
• SR-01000205621
• Ethanone, 1-phenyl-2-(5-phenyl-2-pyrimidinyl)-

• Inchi： 1S/C18H14N2O/c21-17(15-9-5-2-6-10-15)11-18-19-12-16(13-20-18)14-7-3-1-4-8-14/h1-10,12-13H,11H2
• InChI Key： KTEBRVWKILSSTG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC1N=CC(=CN=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 274.110613074Da
• Monoisotopic Mass: 274.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.9Ų